Cas no 20070-61-5 (DACRENE)

• Product Name: DACRENE
• CAS No: 20070-61-5
• Molecular Formula: C₂₀H₃₂
• Molecular Weight: 272.4681
• CID: 892715
• PubChem ID: 44559813

DACRENE Properties

Names and Identifiers

• DACRENE
• (-)-Phyllocladene
• ,13&#946
• 8&#946
• -Kaur-16-ene
• Phyllocladene, (-)-
• 8beta,13beta-Kaur-16-ene
• [ "" ]
• (1R,4R,9R,10R,13S)-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane
• 20070-61-5
• phyllocladene
• AKOS032962791
• CHEMBL454740

• InChIKey： ONVABDHFQKWOSV-NDLGOLERSA-N
• Inchi： InChI=1S/C20H32/c1-14-12-20-11-8-16-18(2,3)9-5-10-19(16,4)17(20)7-6-15(14)13-20/h15-17H,1,5-13H2,2-4H3/t15-,16+,17-,19+,20-/m0/s1
• SMILES： C[C@@]12CCCC([C@H]1CC[C@@]34[C@H]2CC[C@@H](C3)C(=C)C4)(C)C

Computed Properties

• Exact Mass: 272.250401021g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 272.250401021g/mol
• Heavy Atom Count: 20
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 346.9±9.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.4 mmHg at 25°C
• Flash Point: 170.3±6.3 °C
• Solubility: Insuluble (1.0E-5 g/L) (25 ºC),
• Color/Form: Powder
• Density: 0.97±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids